Aluminium trifluoride trihydrate

• IUPAC Name: aluminum;trifluoride;hydrate
• InChI: InChI=1S/Al.3FH.H2O/h;3*1H;1H2/q+3;;;;/p-3
• InChI Key: XTXFDUABTPNTFB-UHFFFAOYSA-K
• Canonical SMILES: O.[F-].[F-].[F-].[Al+3]
• Molecular Formula: AlF3H2O
• Molecular Weight: 101.992 g/mol
• CAS No.: 15098-87-0

Description

Aluminium trifluoride trihydrate is an inorganic compound with the chemical formula AlF₃·3H₂O. It is a colorless to white crystalline solid that is odorless and has a density of 1.914 g/cm³. This compound is known for its role in various industrial and scientific applications, particularly in the production of aluminium and as a catalyst in organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminium trifluoride trihydrate can be synthesized by reacting aluminium hydroxide with hydrofluoric acid at high temperatures. The reaction produces aluminium fluoride trihydrate, which can then be calcined and dehydrated to obtain anhydrous aluminium fluoride .

Industrial Production Methods: In industrial settings, this compound is often produced from fluorite, sulfuric acid, and aluminium hydroxide. This method involves the reaction of hydrofluoric acid with aluminium hydroxide at elevated temperatures to yield aluminium fluoride trihydrate .

Chemical Reactions Analysis

Thermal Decomposition and Phase Transitions

Heating aluminum trifluoride trihydrate induces stepwise dehydration and phase transformations:

Dehydration Pathway:

• Surface moisture removal:
  $\text{AlF}_3\cdot3 \text{H}_2\text{O}\xrightarrow{160^\circ \text{C}}\text{AlF}_3\cdot \text{H}_2\text{O}+2\text{H}_2\text{O}$

• Calcination to anhydrous form:
  $\text{AlF}_3\cdot \text{H}_2\text{O}\xrightarrow{500-600^\circ \text{C}}\text{AlF}_3+\text{H}_2\text{O}$

Phase Stability:

• Below 280°C: Trihydrate (AlF₃·3H₂O) and monohydrate (AlF₃·H₂O) are stable .

• Above 480°C: Anhydrous AlF₃ becomes the dominant phase .

Particle Size Control:
Seed quantity during crystallization directly affects final product granulometry :

Seed Amount (% by mass)	Median Particle Size (µm)
5%	45–50
15%	80–90

Reactivity in Aqueous Solutions

Aluminum trifluoride trihydrate exhibits limited solubility in neutral water but reacts under acidic or alkaline conditions:

Hydrolysis:
$\text{AlF}_3\cdot3 \text{H}_2\text{O}+\text{H}_2\text{O}\rightleftharpoons \text{Al}^{3+}+3\text{F}^-+6\text{H}_2\text{O}$

pH-Dependent Behavior:

• Neutral pH (6–8): Minimal dissolution due to stable hydrate structure .

• Acidic conditions (pH <4): Enhanced fluoride ion (F⁻) release, promoting aluminum ion (Al³⁺) solubility .

Aluminum Production

• Trihydrate is calcined to anhydrous AlF₃, which lowers the melting point of cryolite (Na₃AlF₆) in aluminum electrolysis .

Catalysis and Material Science

• Serves as a precursor for synthesizing fluoroaluminate glasses (with ZrF₄) for UV-transparent optics .

• Mechanochemical activation with Al₂O₃ enhances hydrogen generation in neutral water .

Scientific Research Applications

Aluminium trifluoride trihydrate has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in organic synthesis and as a reagent in chemical analysis.

Biology: Employed in biochemical studies to inhibit certain enzymes and proteins.

Medicine: Investigated for its potential use in drug delivery systems and as an adjuvant in vaccines.

Industry: Utilized in the production of aluminium by electrolysis, as a flux ingredient for removing magnesium in aluminium refining, and in the preparation of low index films

Mechanism of Action

The mechanism of action of aluminium trifluoride trihydrate involves its ability to act as a Lewis acid, accepting electron pairs from other molecules. This property makes it an effective catalyst in various chemical reactions. In biological systems, it can inhibit enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity .

Comparison with Similar Compounds

• Aluminium chloride (AlCl₃)
• Aluminium bromide (AlBr₃)
• Aluminium iodide (AlI₃)
• Boron trifluoride (BF₃)
• Gallium trifluoride (GaF₃)
• Indium trifluoride (InF₃)
• Thallium trifluoride (TlF₃)

Comparison: Aluminium trifluoride trihydrate is unique among these compounds due to its high stability and low solubility in water. Unlike aluminium chloride, which is highly soluble in water and hygroscopic, this compound remains stable and less reactive under similar conditions. Its ability to act as a Lewis acid is comparable to boron trifluoride, but it is less volatile and easier to handle .

Q & A

Basic Research Questions

Q. What are the established synthesis methods for aluminium trifluoride trihydrate, and how can its purity be verified?

• Methodological Answer : this compound (AlF₃·3H₂O) is typically synthesized by reacting alumina trihydrate (Al(OH)₃) with hydrofluoric acid (HF) under controlled conditions. The reaction proceeds as: $\text{Al(OH)}_3 + 3\text{HF} \rightarrow \text{AlF}_3\cdot3\text{H}_2\text{O} + 3\text{H}_2\text{O}$

  Post-synthesis, calcination at 700°C may be employed to study dehydration behavior . Purity verification involves:

  • X-ray Diffraction (XRD) : Compare diffraction patterns with reference data (e.g., tetragonal crystal system, space group P4/ncc, lattice parameters $a = 7.7207 \, \text{Å}, c = 7.2979 \, \text{Å}$) .
  • Thermogravimetric Analysis (TGA) : Confirm hydration levels by measuring mass loss at 100–200°C (attributed to water release) .
  • Elemental Analysis (ICP-AES) : Quantify trace metal impurities (e.g., <60 ppm) to assess purity .

Q. How does the solubility of this compound in aqueous media influence its reactivity in catalytic applications?

• Methodological Answer : AlF₃·3H₂O exhibits low water solubility (\sim5.6 g/L at 25°C), necessitating precise experimental design to study its reactivity. Key steps include:
  • Controlled Dissolution : Use buffered solutions (pH 4–6) to minimize hydrolysis and monitor ion release (Al³⁺, F⁻) via ion-selective electrodes or ICP-MS .
  • Surface Reactivity Tests : Employ BET surface area analysis and FTIR to assess active sites for catalysis .
  • Comparative Studies : Contrast results with anhydrous AlF₃ to isolate hydration effects on catalytic performance .

Advanced Research Questions

Q. How can crystallographic discrepancies in this compound be resolved using advanced characterization techniques?

• Methodological Answer : Discrepancies in reported crystal structures (e.g., tetragonal vs. orthorhombic systems) require multi-technique validation:
  • High-Resolution XRD : Use Cu-Kα radiation (λ = 1.5406 Å) with Rietveld refinement to refine lattice parameters and occupancy factors .
  • Solid-State NMR : Analyze ²⁷Al and ¹⁹F environments to detect local structural distortions .
  • Electron Diffraction (TEM) : Resolve nanoscale crystallinity variations in synthetic vs. mineral-derived samples .

Q. What experimental strategies optimize the thermal stability of this compound for high-temperature applications?

• Methodological Answer : To enhance stability above 200°C:
  • Dehydration Studies : Use TGA-DSC to identify decomposition stages (e.g., trihydrate → monohydrate → anhydrous AlF₃) and kinetic parameters (activation energy via Kissinger method) .
  • Doping Strategies : Introduce Mg²⁺ or Li⁺ ions during synthesis to stabilize the lattice; monitor effects via XRD and Raman spectroscopy .
  • In Situ XRD : Track phase transitions under controlled atmospheres (e.g., N₂ vs. air) to mitigate oxidation .

Q. How should researchers address contradictions in reported solubility data for this compound?

• Methodological Answer : Contradictions often arise from impurities or measurement conditions. Mitigation steps include:
  • Standardized Protocols : Replicate experiments using ultra-pure water (18.2 MΩ·cm) and inert containers (PTFE) to avoid leaching .
  • Interlaboratory Comparisons : Share samples with collaborators to validate reproducibility .
  • Meta-Analysis : Statistically aggregate historical data (e.g., via ANOVA) to identify outliers and systemic errors .

Q. Methodological Notes

• Data Validation : Cross-reference structural and compositional data with authoritative databases (e.g., NBS Monograph 25 , Ashford’s Dictionary ).
• Safety Protocols : Handle HF with strict PPE (neoprene gloves, face shields) and neutralize spills using calcium gluconate gel .
• Ethical Reporting : Cite primary sources (e.g., XRD data from , synthesis methods from ) to ensure traceability and avoid plagiarism .

Synthesis routes and methods

Procedure details

A fluosilicic acid solution and aluminum hydroxide were reacted with each other in a molar ratio shown in Table 1, and the produced silica was separated by filtration to prepare a super-saturated solution of aluminum fluoride having a concentration of aluminum fluoride and a concentration of fluosilicic acid shown in Table 1. Aluminum fluoride particles having an average particle diameter of 78 μm (specific surface area of 36.8 m2 /kg) were added as seed crystals to this super-saturated solution of aluminum fluoride, the resulting solution was maintained at a temperature of 93° C., stirred at a rate of 1.5 m/sec for 5 hours, and aluminum fluoride was deposited on the surfaces of the seed crystals to grow seed crystal particles. After crystallization, the crystal particles were collected by filtration and dried at 105° C. for 3 hours to obtain aluminum fluoride trihydrate particles (AlF3 ·3H2O).